methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-(3,4-dimethylphenoxy)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23NO4/c1-12-4-5-15(10-13(12)2)22-11-16(19)18-8-6-14(7-9-18)17(20)21-3/h4-5,10,14H,6-9,11H2,1-3H3
• InChI Key: XLWFMWXVBJVCHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)N2CCC(CC2)C(=O)OC)C
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate, also known as DMPP, is a chemical compound that has been extensively studied in scientific research. This compound has shown potential for use in various fields, including medicinal chemistry, neuroscience, and agriculture.

Scientific Research Applications

Methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate has been studied for its potential use in various fields of scientific research. In medicinal chemistry, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain medications. In neuroscience, this compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in various cognitive processes. In agriculture, this compound has been studied for its potential use as a nitrification inhibitor, which can help reduce the amount of nitrogen lost from fertilizers.

Mechanism of Action

Methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate's mechanism of action is not fully understood, but it is known to modulate the activity of nicotinic acetylcholine receptors. These receptors are involved in various cognitive processes, including learning and memory. This compound has been shown to enhance the activity of these receptors, leading to improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In medicinal chemistry, this compound has been shown to have anti-inflammatory and analgesic properties, which can help reduce pain and inflammation. In neuroscience, this compound has been shown to improve cognitive function by enhancing the activity of nicotinic acetylcholine receptors. In agriculture, this compound has been shown to reduce the amount of nitrogen lost from fertilizers, which can help improve crop yields.

Advantages and Limitations for Lab Experiments

Methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied and has a well-understood mechanism of action. This makes it a useful tool for studying the activity of nicotinic acetylcholine receptors and their role in cognitive processes. However, one limitation is that this compound can be difficult to synthesize, which can make it expensive and time-consuming to use in lab experiments.

Future Directions

There are a number of future directions for research on methyl 1-[(3,4-dimethylphenoxy)acetyl]-4-piperidinecarboxylate. In medicinal chemistry, future research could focus on developing new pain medications based on this compound's anti-inflammatory and analgesic properties. In neuroscience, future research could focus on understanding the role of nicotinic acetylcholine receptors in various cognitive processes and developing new treatments for cognitive disorders. In agriculture, future research could focus on improving the efficiency of fertilizers and reducing their environmental impact by using nitrification inhibitors like this compound. Overall, this compound has shown great potential for use in various fields of scientific research and is an exciting area for future research.